Cas no 1120-90-7 (3-Iodopyridine)

• Product Name: 3-Iodopyridine
• CAS No: 1120-90-7
• MF: C₅H₄IN
• MW: 204.996433258057
• MDL: MFCD00023553
• CID: 40797
• PubChem ID: 24878392
• Update Time: 2025-10-28

3-Iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodopyridine
• 3-Iodo Pyrdine
• 3-IODOPYRAZOLOPYRIDINE
• 3-iodo-pyridine
• 3-I-pyridine
• 3-lodopyridine
• 3-pyridine iodide
• 3-Pyridyl iodide
• 3-pyridyl-I
• Pyridine,3-iodo
• NSC 5076
• 3-Iodo pyridine
• Pyridine, 3-iodo-
• 3-iodpyridin
• 3- Iodopyridine
• NSC5076
• PubChem6634
• KSC490S0T
• XDELKSRGBLWMBA-UHFFFAOYSA-N
• BCP21598
• BBL104169
• WT1276
• STL557983
• SBB054246
• CL0133
• RW1980
• RP04496
• AM84339
• AS-14543
• DTXSID10149813
• EINECS 214-322-6
• 3-Iodopyridine, 98%
• AKOS005207203
• InChI=1/C5H4IN/c6-5-2-1-3-7-4-5/h1-4
• BB 0267981
• MFCD00023553
• SY007548
• NS00023601
• I0568
• SCHEMBL10515
• UNII-LWL4FC4MZM
• W-109016
• 3-Pyridyl iodide; NSC 5076
• AB01382
• A1388
• NSC-5076
• EN300-71344
• AC-907/30003005
• FT-0615915
• LWL4FC4MZM
• AC-7558
• CS-D1693
• BP-21358
• 1120-90-7
• DTXCID0072304
• DB-031051
• CHEMBL5434735
• BDBM50622788
• 214-322-6
• FI12540

• MDL： MFCD00023553
• Inchi： 1S/C5H4IN/c6-5-2-1-3-7-4-5/h1-4H
• InChI Key： XDELKSRGBLWMBA-UHFFFAOYSA-N
• SMILES： IC1C=NC=CC=1
• BRN： 106059

Computed Properties

• Exact Mass: 204.93900
• Monoisotopic Mass: 204.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.9668 (estimate)
• Melting Point: 53.0 to 56.0 deg-C
• Boiling Point: 92°C/14mmHg(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: 1.629
• PSA: 12.89000
• LogP: 1.68620
• Sensitiveness: Light Sensitive
• Solubility: Not determined

3-Iodopyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S45-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R23/24/25; R36/37/38
• HazardClass：IRRITANT, LIGHT SENSITIVE
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Iodopyridine

Recent Advances in the Application of 3-Iodopyridine (CAS 1120-90-7) in Chemical Biology and Pharmaceutical Research

3-Iodopyridine (CAS 1120-90-7) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity and structural properties. Recent studies have highlighted its potential in drug discovery, medicinal chemistry, and materials science. This research brief synthesizes the latest findings on the applications and mechanistic insights of 3-Iodopyridine, providing a comprehensive overview for professionals in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Iodopyridine as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized palladium-catalyzed cross-coupling reactions to functionalize the iodine moiety, enabling rapid diversification of the pyridine scaffold. This approach yielded several lead compounds with nanomolar potency against target kinases, underscoring the compound's value in hit-to-lead optimization.

In materials science, 3-Iodopyridine has shown promise in the development of organic electronic materials. A recent publication in Advanced Materials reported its use as a precursor for π-conjugated systems through direct arylation polymerization. The resulting polymers exhibited excellent charge transport properties, suggesting potential applications in organic photovoltaics and field-effect transistors.

Mechanistic studies have provided new insights into the reactivity of 3-Iodopyridine. Research published in Organic Letters (2023) elucidated the compound's behavior in photoredox catalysis, revealing a novel radical pathway for C-H functionalization. This discovery expands the synthetic toolbox for pyridine derivatization and enables more sustainable transformations under mild conditions.

The pharmaceutical industry has taken particular interest in 3-Iodopyridine's potential for radiopharmaceutical development. Recent preclinical studies have explored its use as a prosthetic group for radioiodination of biologics, demonstrating superior in vivo stability compared to conventional labeling approaches. This application could significantly advance the field of targeted radionuclide therapy.

From a safety and regulatory perspective, new toxicological data on 3-Iodopyridine has become available. A 2023 regulatory submission included comprehensive genotoxicity studies that confirmed the compound's safety profile at pharmacological doses, facilitating its adoption in clinical-stage drug development programs.

Looking forward, several research groups are investigating the use of 3-Iodopyridine in PROTAC (proteolysis-targeting chimera) design and covalent inhibitor development. Preliminary results suggest that its unique electronic properties make it particularly suitable for these emerging therapeutic modalities, potentially opening new avenues in targeted protein degradation.